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Compound of Interest

Compound Name: N-Acetylcarnosine

Cat. No.: B015845 Get Quote

Essential Safety and Handling Guide for N-
Acetylcarnosine
This document provides immediate safety and logistical information for the handling and

disposal of N-Acetylcarnosine in a laboratory setting. The following procedures are designed

to ensure the safety of researchers, scientists, and drug development professionals.

Physicochemical and Hazard Information
N-Acetylcarnosine (NAC) is a dipeptide and an acetylated form of L-carnosine.[1] While some

safety data sheets (SDS) classify the substance as not hazardous according to the Globally

Harmonized System (GHS), other suppliers indicate that it may cause skin irritation, serious

eye irritation, and respiratory irritation.[2][3] Therefore, it is prudent to handle this material as

potentially hazardous until more conclusive information is available.[1]
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Property Value

Synonyms N-acetyl-β-alanyl-L-histidine, NAC

CAS Number 56353-15-2

Molecular Formula C₁₁H₁₆N₄O₄

Molecular Weight 268.3 g/mol

Appearance Crystalline solid

Purity ≥95%

Solubility in PBS (pH 7.2) Approx. 10 mg/mL

Solubility in DMSO Approx. 0.5 mg/mL

Storage Temperature
Room temperature for short-term; -20°C for

long-term.[3][4]

Stability ≥4 years when stored at -20°C

Note: Occupational exposure limits (OSHA PEL, NIOSH REL, ACGIH TLV) are not available for

N-Acetylcarnosine.[3]

Personal Protective Equipment (PPE)
When handling N-Acetylcarnosine, the following personal protective equipment is mandatory

to minimize exposure and ensure personal safety.
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Equipment Specification

Hand Protection
Wear suitable protective gloves (e.g., nitrile

rubber).

Eye/Face Protection

Use safety glasses with side-shields or chemical

safety goggles. A face shield may be necessary

for larger quantities.

Skin and Body Protection
Wear a laboratory coat. Ensure skin is not

exposed.

Respiratory Protection
If dust is generated, use a NIOSH-approved

respirator with a particulate filter.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to the following procedural steps is crucial for the safe handling of N-
Acetylcarnosine from receipt to use.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Storage: Store the container in a tightly closed state in a dry, cool, and well-ventilated area.

[5] For long-term storage, maintain at -20°C.[3][4] Keep away from incompatible materials

and foodstuff containers.[5]

Preparation of Solutions
Ventilation: All handling that may generate dust or aerosols should be performed in a well-

ventilated area, preferably a chemical fume hood.[5]

Weighing: Weigh the solid material carefully to avoid creating dust.

Dissolving:
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For aqueous solutions, N-Acetylcarnosine can be dissolved directly in aqueous buffers

like PBS (pH 7.2) to a concentration of approximately 10 mg/mL.[1] It is not recommended

to store aqueous solutions for more than one day.[1]

For organic stock solutions, dissolve in a solvent of choice, such as DMSO, and purge

with an inert gas.[1]

Hygiene: Wash hands thoroughly after handling the product, before breaks, and at the end of

the workday.[3] Do not eat, drink, or smoke in the laboratory.[3]

Emergency and Disposal Plan
First Aid Measures

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen. Seek

medical attention if you feel unwell.[3]

Skin Contact: In case of contact, immediately wash the skin with plenty of soap and water.[3]

Remove contaminated clothing and wash it before reuse.[3] If skin irritation occurs, get

medical advice.[3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present and easy to do.[3] Continue rinsing.[3] If eye irritation persists, seek

medical attention.[3]

Ingestion: Do not ingest. If swallowed, seek immediate medical advice.

Accidental Release Measures (Spill)
Personal Precautions: Ensure adequate ventilation. Avoid dust formation. Wear appropriate

personal protective equipment as outlined above.

Containment and Cleaning: For a dry spill, mechanically pick up the material and place it into

a suitable, closed container for disposal.[2] Avoid raising dust. For a solution spill, absorb

with an inert material and place in a disposal container.

Environmental Precautions: Do not allow the substance to enter sewers or surface/ground

water.[2]
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Disposal Plan
Waste Disposal: Dispose of N-Acetylcarnosine and any contaminated materials in

accordance with all applicable federal, state, and local environmental regulations.

Container Disposal: Dispose of the contents and container to an approved waste disposal

plant.[3]

Workflow for Chemical Spill Response
The following diagram outlines the logical steps to follow in the event of an N-Acetylcarnosine
spill.

Spill Detected Evacuate Immediate Area
Alert Others

Assess Spill Size
and Risk

Don Appropriate PPEMinor Spill

Evacuate Laboratory
Contact EHS

Major Spill
Call EHS

Contain the Spill
Clean Up Spill

(Mechanical or Absorbent)
Decontaminate Area

and Equipment Dispose of Waste Properly Report the Incident

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling N-
Acetylcarnosine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b015845#personal-protective-equipment-for-handling-
n-acetylcarnosine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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